Cas no 1603947-40-5 (N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide)

• Product Name: N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide
• CAS No: 1603947-40-5
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5746246
• PubChem ID: 145709405
• Update Time: 2025-05-20

N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1603947-40-5
• N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide
• EN300-1291360
• Cyclohexanecarboximidamide, N-hydroxy-1-methoxy-4-methyl-

• Inchi： 1S/C9H18N2O2/c1-7-3-5-9(13-2,6-4-7)8(10)11-12/h7,12H,3-6H2,1-2H3,(H2,10,11)
• InChI Key： YXUHUBMFQLJQNP-UHFFFAOYSA-N
• SMILES： O(C)C1(/C(=N/O)/N)CCC(C)CC1

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 271.2±42.0 °C(Predicted)
• pka: 6.76±0.69(Predicted)

Additional information on N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide

Comprehensive Overview of N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide (CAS No. 1603947-40-5)

N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide (CAS No. 1603947-40-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to in abbreviated forms such as hydroxy-methoxy-methylcyclohexane carboximidamide, belongs to the class of cyclohexane derivatives, which are widely studied for their potential applications in drug discovery and material science. Its molecular structure features a hydroxyimino group and a methoxy substituent, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide has surged, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to produce such compounds, aligning with global trends toward reducing environmental impact. The compound's CAS No. 1603947-40-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge scientific endeavors. Its potential as a bioactive scaffold has also been explored, with studies suggesting applications in enzyme inhibition and molecular recognition.

One of the most intriguing aspects of N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide is its role in medicinal chemistry. The compound's hydroxyimino functionality is a key feature that enables it to interact with biological targets, such as proteins and nucleic acids. This has led to investigations into its use as a pharmacophore in the design of novel therapeutics. For instance, derivatives of this compound have been studied for their potential in treating metabolic disorders and inflammatory conditions, topics that are highly searched in health and wellness forums.

From a synthetic chemistry perspective, CAS No. 1603947-40-5 is valued for its reactivity and stability under various conditions. Its methoxy group provides electron-donating effects, which can influence the outcome of reactions such as nucleophilic substitutions and cyclizations. These properties make it a valuable building block for constructing more complex molecules, a topic frequently discussed in organic synthesis communities. Additionally, the compound's methylcyclohexane backbone offers steric control, which is crucial for achieving high selectivity in chemical transformations.

The compound's relevance extends to material science, where its structural motifs are explored for developing advanced polymers and nanomaterials. For example, the hydroxyimino group can participate in coordination chemistry, enabling the creation of metal-organic frameworks (MOFs) with tailored properties. This aligns with the growing interest in smart materials and sustainable technologies, which dominate search trends in engineering and environmental science.

In summary, N'-Hydroxy-1-methoxy-4-methylcyclohexane-1-carboximidamide (CAS No. 1603947-40-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features, such as the hydroxyimino and methoxy groups, make it a valuable asset in research and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.